N-(4-ethoxybenzyl)-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethanamine hydrochloride

• IUPAC Name: N-[(4-ethoxyphenyl)methyl]-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C20H23FN2O.ClH/c1-3-24-17-7-4-15(5-8-17)13-22-11-10-18-14(2)23-20-9-6-16(21)12-19(18)20;/h4-9,12,22-23H,3,10-11,13H2,1-2H3;1H
• InChI Key: WIECVNQXVRMLEV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CNCCC2=C(NC3=C2C=C(C=C3)F)C.Cl
• Molecular Formula: C20H24ClFN2O
• Molecular Weight: 362.9 g/mol

Description

N-(4-ethoxybenzyl)-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethanamine hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-ethoxybenzyl)-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethanamine hydrochloride is primarily mediated through its interaction with the 5-HT2A receptor. The compound acts as a partial agonist at this receptor, which results in the modulation of various downstream signaling pathways. The activation of the 5-HT2A receptor has been implicated in various physiological processes, including mood regulation, cognition, and perception.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(4-ethoxybenzyl)-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethanamine hydrochloride are diverse and depend on the specific experimental conditions and model systems used. The compound has been shown to modulate the activity of various neurotransmitter systems, including serotonin, dopamine, and glutamate. The effects of the compound on these systems can lead to alterations in mood, cognition, and perception.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-ethoxybenzyl)-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethanamine hydrochloride in lab experiments include its high affinity for the 5-HT2A receptor, which allows for the selective modulation of this receptor without significant off-target effects. The compound is also relatively easy to synthesize and has a high purity and yield. However, the limitations of using this compound include its limited solubility in aqueous solutions, which can make it challenging to work with in certain experimental setups.

Future Directions

There are numerous future directions for the research on N-(4-ethoxybenzyl)-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethanamine hydrochloride. Some of the potential areas of investigation include the development of more selective and potent compounds that target the 5-HT2A receptor, the investigation of the role of this receptor in various pathological conditions, and the exploration of the compound's potential therapeutic applications in various diseases. Additionally, the compound's effects on other neurotransmitter systems and its potential interactions with other drugs and compounds warrant further investigation.
Conclusion
In conclusion, N-(4-ethoxybenzyl)-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethanamine hydrochloride is a chemical compound that has significant potential in scientific research due to its high affinity for the 5-HT2A receptor and its diverse biochemical and physiological effects. The compound's synthesis method is relatively straightforward, and it has been extensively studied for its potential applications in various fields. While there are some limitations to its use in lab experiments, the compound's future directions in research are promising, and it is likely to continue to be a valuable tool in scientific investigation.

Synthesis Methods

The synthesis of N-(4-ethoxybenzyl)-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethanamine hydrochloride involves the reaction of 5-fluoro-2-methyl-1H-indole-3-carboxylic acid with 4-ethoxybenzyl bromide in the presence of a base. The resulting intermediate is then treated with ethylene diamine to yield the final product in the form of a hydrochloride salt. The synthesis method is relatively straightforward and has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

N-(4-ethoxybenzyl)-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethanamine hydrochloride has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. The compound has been shown to exhibit significant affinity for serotonin receptors, particularly the 5-HT2A receptor. This property has led to its use as a research tool for investigating the role of serotonin receptors in various physiological and pathological processes.